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Compound of Interest

Compound Name: PD-149164
CAS No.: 181941-32-2
Cat. No.: B609869
\ J

Executive Summary & Compound Profile

PD-149164 is a potent, selective dopamine D3 receptor agonist. In research settings, it is
frequently utilized to study neurobiological pathways associated with Parkinson’s disease,
schizophrenia, and cognitive function.[1]

Critical Safety Context: Unlike common laboratory reagents, PD-149164 is a High Potency
Active Pharmaceutical Ingredient (HPAPI) equivalent. Its biological activity occurs at nanomolar
concentrations. Therefore, standard chemical disposal (pouring down the drain) is strictly
prohibited. The primary risks are accidental CNS modulation in handlers and environmental
toxicity (aquatic bioaccumulation) if released into water systems.

Compound Property Details

Class Selective Dopamine D3 Receptor Agonist

) Solid (typically supplied as a Hydrochloride or
Physical State )
Hydrobromide salt)

Soluble in DMSO, Ethanol; Water (salt-

Solubility dependent)

Acute Toxicity (Oral/Inhalation); Specific Target

Primary Hazard -
Organ Toxicity (CNS)

) High-Temperature Incineration (Must not enter
Disposal Fate o
municipal water)
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Hazard Identification & Pre-Disposal Causality

Why we follow these specific steps:

» Bioactivity vs. Chemical Reactivity: PD-149164 is not inherently explosive or corrosive. Its
danger lies in its biological mechanism. It binds to D3 receptors in the brain. Therefore,

"deactivation” via simple pH neutralization is ineffective. The molecule must be thermally
destroyed (incinerated) to break the pharmacophore.

o Aquatic Toxicity: Dopaminergic compounds can disrupt the nervous systems of aquatic life.
Zero-discharge to sinks/drains is the absolute rule.

o Dust Potential: As a solid, electrostatic forces can cause patrticle drift. Weighing and disposal
must occur within a Chemical Fume Hood or Biosafety Cabinet to prevent inhalation.

Personal Protective Equipment (PPE) Matrix

Before handling waste, ensure the following barrier protection is in place.

PPE Type Specification Rationale

. Prevents inhalation of airborne
) N95 (minimum) or P100 ) i )
Respiratory Respirat particulates during solid waste
espirator
P transfer.

Provides a breakthrough time

Gl Double Nitrile (0.11 mm min. >480 mins for most dry solids;
oves
thickness) double layer allows outer glove
removal if contaminated.
] ] Prevents ocular absorption via
Eye Protection Chemical Splash Goggles
dust or splash.
Prevents accumulation on
) Lab Coat (buttoned) + Tyvek
Clothing street clothes; sleeves cover

Sleeves )
the wrist-glove gap.

Step-by-Step Disposal Workflows
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A. Solid Waste (Pure Compound & Contaminated Consumables)

Applicable to: Expired powder, weighing boats, contaminated gloves, and paper towels.

Segregation: Do not mix with general trash or biohazard waste (unless infectious agents are
also present). Use a dedicated chemically compatible solid waste container (wide-mouth
HDPE jar).

Double-Bagging: Place the waste inside a clear polyethylene bag. Seal it (tape or twist-tie).
Place this bag inside the rigid waste container.

Labeling: Affix a hazardous waste label.
o Text: "Toxic Solid Waste - PD-149164 (Dopamine Agonist)."
o Hazard Checkbox: [x] Toxic.

Decontamination of Area: Wipe down the work surface with a detergent solution (to solubilize
the compound) followed by ethanol. Dispose of wipes as solid waste.

B. Liquid Waste (Stock Solutions)

Applicable to: Unused stock solutions in DMSO, Ethanol, or Water.

Solvent Compatibility Check: Ensure the collection carboy is compatible with the solvent
(e.g., HDPE for aqueous/ethanol; Glass or Fluorinated HDPE for aggressive organics).

Transfer: Pour liquid waste into the carboy using a funnel in a fume hood.
o Crucial: Do not overfill (leave 10% headspace).

Rinsing: Triple-rinse the original vial with a small volume of solvent. Add rinsate to the waste
carboy.

Labeling:
o Text: "Hazardous Liquid Waste - [Solvent Name] + Trace PD-149164."

o Hazard Checkbox: [x] Flammable (if organic solvent), [x] Toxic.
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C. Empty Containers (Vials)

o Triple Rinse: Rinse the empty vial three times with a compatible solvent (ethanol or water).
o Defacement: Cross out the original label.
» Disposal:

o If Rinsed: Dispose of as Glass Waste (non-hazardous).

o If Unrinsed: Cap securely and dispose of as Solid Hazardous Waste (see Section A).

Visual Decision Tree: Disposal Logic

The following diagram illustrates the decision-making process for disposing of PD-149164,
ensuring no biological activity is released into the environment.
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Figure 1: Decision tree for the segregation and disposal of PD-149164 waste streams.

Emergency Procedures (Spills)

In the event of a spill outside of containment:

o Evacuate & Alert: Clear the immediate area. If powder was aerosolized, wait 15 minutes for

settling.
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PPE Up: Don double gloves, goggles, and N95 respirator.

Containment:

o Powder: Cover with a wet paper towel (ethanol or water) to prevent dust generation. Wipe
up gently.

o Liquid: Cover with absorbent pads or vermiculite.[2]

Clean Up: Wipe the area 3 times with a detergent solution, then once with water.

Disposal: Place all spill debris into the Solid Hazardous Waste stream.

Regulatory Compliance (RCRA & EPA)

While PD-149164 may not be explicitly listed on the EPA "P-List" (Acutely Hazardous) by its
specific CAS number due to its status as a research chemical, it must be managed as
Characteristic Hazardous Waste due to its toxicity profile.

o Waste Code Assignment: Generally falls under DOO1 (Ignitable, if in organic solvent) or non-
specific Toxic waste codes depending on state regulations.

o Sewer Ban: Under EPA regulations regarding pharmaceutical waste, flushing this compound
is a violation of the Clean Water Act [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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